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Introduction
Phenosafranine (3,7-diamino-5-phenylphenazinium chloride) is a water-soluble cationic

phenazine dye that serves as a versatile redox indicator in various analytical and

electrochemical applications.[1][2] Its distinct and reversible color change upon alteration of the

solution's redox potential makes it a valuable tool for the visual endpoint determination in redox

titrations.[1][3] In its oxidized state, Phenosafranine is deep red, while its reduced form

(Dihydrophenosafranine) is colorless, providing a sharp and easily detectable transition.[1]

The redox reaction of Phenosafranine is a reversible two-electron, two-proton process, which

is dependent on the pH of the solution.[1] This pH dependency is a critical consideration when

developing titration methods. These application notes provide a comprehensive overview,

quantitative data, and detailed protocols for the effective use of Phenosafranine as a redox

indicator in titrimetric analysis.

Principle of Operation
Phenosafranine functions as a redox indicator by changing color in response to the

electrochemical potential of the solution. In a redox titration, the indicator is chosen such that

its redox potential lies between the potentials of the analyte and the titrant. Initially, the indicator

exists in either its oxidized or reduced form, depending on the potential of the analyte solution.

As the titrant is added, the potential of the solution changes. At the equivalence point, a sharp
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change in potential occurs, causing the indicator to transition from one redox state to the other,

resulting in a distinct color change that signals the endpoint of the titration.[1]

The redox equilibrium for Phenosafranine can be represented as:

Phenosafranine (oxidized, red) + 2e⁻ + 2H⁺ ⇌ Dihydrophenosafranine (reduced, colorless)

[1]

Data Presentation
Physicochemical and Electrochemical Properties of
Phenosafranine

Property Value Reference(s)

Chemical Name
3,7-diamino-5-

phenylphenazinium chloride
[1]

Molecular Formula C₁₈H₁₅ClN₄ [2]

Molecular Weight 322.79 g/mol [2]

Appearance Dark green crystalline powder [2]

Color in Solution (Oxidized) Red [4]

Color in Solution (Reduced) Colorless [4]

λmax (in water) 519-523 nm [2]

Formal Redox Potential (E°') at

pH 7 vs. SHE
-252 mV [1]

pH Dependence of Phenosafranine's Formal Redox
Potential
The formal redox potential (E°') of Phenosafranine is significantly influenced by the pH of the

solution, decreasing as the pH increases.[1] This relationship is crucial for selecting the

appropriate titration conditions.
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pH
Calculated Formal Potential (E°' vs. SHE)
(V)

4 -0.075

5 -0.134

6 -0.193

7 -0.252

8 -0.311

9 -0.370

10 -0.429

(Data based on a reported potential at pH 7 and

an assumed Nernstian dependence of -59

mV/pH unit)[1]

Experimental Protocols
Preparation of 0.1% (w/v) Phenosafranine Indicator
Solution
This protocol details the preparation of a stock solution of Phenosafranine suitable for use as

a redox indicator.

Materials:

Phenosafranine powder (C₁₈H₁₅ClN₄)

Ethanol (95% or absolute)

Distilled or deionized water

100 mL volumetric flask

Analytical balance
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Magnetic stirrer and stir bar (optional)

Filter paper and funnel (optional)

Procedure:

Accurately weigh 0.1 g of Phenosafranine powder using an analytical balance.

Transfer the powder to a 100 mL volumetric flask.

Add approximately 50 mL of ethanol to the flask.

Swirl the flask or use a magnetic stirrer to completely dissolve the powder. Gentle warming

can be applied if necessary, but boiling should be avoided.

Once the powder is fully dissolved, add distilled or deionized water to bring the final volume

to the 100 mL mark.

Mix the solution thoroughly by inverting the flask multiple times.

If any particulate matter remains, filter the solution using filter paper.

Store the solution in a well-stoppered, light-protected bottle at room temperature.[1]

General Protocol for Redox Titration Using
Phenosafranine
This protocol provides a general workflow for performing a redox titration with Phenosafranine
as the visual indicator.

Materials:

Burette

Beaker or conical flask

Magnetic stirrer and stir bar
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Standardized titrant solution (oxidizing agent)

Analyte solution (reducing agent with a compatible redox potential)

0.1% Phenosafranine indicator solution

Procedure:

Prepare the Analyte: Pipette a known volume of the analyte solution into a beaker or conical

flask.

Add Indicator: Add 2-3 drops of the 0.1% Phenosafranine indicator solution to the analyte.

The initial color of the solution will depend on the redox state of the analyte.

Titration: Fill the burette with the standardized titrant solution. Slowly add the titrant to the

analyte solution while continuously stirring.

Endpoint Determination: The endpoint is reached when a single drop of the titrant causes a

persistent color change from colorless to red.[1]

Calculation: Use the volume of titrant added at the endpoint to calculate the concentration of

the analyte based on the stoichiometry of the redox reaction.

Mandatory Visualization
Signaling Pathway of Phenosafranine as a Redox
Indicator
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Caption: Redox indicator signaling pathway.

Experimental Workflow for a Redox Titration
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Caption: Titration experimental workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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